Cas no 1022477-73-1 (1-(3,5-Difluorophenyl)-2-(4-bromophenyl)-6-phenyl-5,6,7-trihydroindol-4-one)

• Product Name: 1-(3,5-Difluorophenyl)-2-(4-bromophenyl)-6-phenyl-5,6,7-trihydroindol-4-one
• CAS No: 1022477-73-1
• MF: C₂₆H₁₈BrF₂NO
• MW: 478.328032970428
• MDL: MFCD03839658
• CID: 5012165
• Update Time: 2025-05-24

1-(3,5-Difluorophenyl)-2-(4-bromophenyl)-6-phenyl-5,6,7-trihydroindol-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-DIFLUOROPHENYL)-2-(4-BROMOPHENYL)-6-PHENYL-5,6,7-TRIHYDROINDOL-4-ONE
• 2-(4-bromophenyl)-1-(3,5-difluorophenyl)-6-phenyl-4,5,6,7-tetrahydro-1H-indol-4-one
• 1-(3,5-Difluorophenyl)-2-(4-bromophenyl)-6-phenyl-5,6,7-trihydroindol-4-one

• MDL： MFCD03839658
• Inchi： 1S/C26H18BrF2NO/c27-19-8-6-17(7-9-19)24-15-23-25(30(24)22-13-20(28)12-21(29)14-22)10-18(11-26(23)31)16-4-2-1-3-5-16/h1-9,12-15,18H,10-11H2
• InChI Key： UPKKNEBAQDECCT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC2C(CC(C3C=CC=CC=3)CC=2N1C1C=C(C=C(C=1)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 623
• XLogP3: 6.4
• Topological Polar Surface Area: 22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 1-(3,5-Difluorophenyl)-2-(4-bromophenyl)-6-phenyl-5,6,7-trihydroindol-4-one

Comprehensive Overview of 1-(3,5-Difluorophenyl)-2-(4-bromophenyl)-6-phenyl-5,6,7-trihydroindol-4-one (CAS No. 1022477-73-1)

The compound 1-(3,5-Difluorophenyl)-2-(4-bromophenyl)-6-phenyl-5,6,7-trihydroindol-4-one (CAS No. 1022477-73-1) is a structurally complex organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique scaffold, featuring a trihydroindol-4-one core substituted with difluorophenyl, bromophenyl, and phenyl groups, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of protein-protein interactions, a hot topic in contemporary drug development.

In recent years, the demand for novel small molecules with targeted therapeutic effects has surged, driven by advancements in precision medicine. The structural attributes of 1-(3,5-Difluorophenyl)-2-(4-bromophenyl)-6-phenyl-5,6,7-trihydroindol-4-one align with this trend, as its halogenated and aryl-substituted moieties are known to enhance binding affinity and selectivity. This has led to increased searches for "indole derivatives in drug discovery" and "fluorinated compounds for medicinal use," reflecting the growing interest in such molecules.

From a synthetic chemistry perspective, the preparation of 1-(3,5-Difluorophenyl)-2-(4-bromophenyl)-6-phenyl-5,6,7-trihydroindol-4-one involves multi-step organic transformations, including Palladium-catalyzed cross-coupling reactions and cyclization strategies. These methods are frequently discussed in academic forums and industrial research, as they are critical for optimizing yield and purity. Searches like "efficient synthesis of trihydroindolones" and "bromophenyl incorporation techniques" highlight the technical challenges and innovations associated with this compound.

The pharmacological potential of 1-(3,5-Difluorophenyl)-2-(4-bromophenyl)-6-phenyl-5,6,7-trihydroindol-4-one is another area of intense exploration. Preliminary studies suggest its relevance in kinase inhibition and GPCR modulation, two pivotal mechanisms in treating diseases such as cancer and neurological disorders. This aligns with the rising popularity of queries like "small molecule kinase inhibitors" and "GPCR-targeted therapies," underscoring the compound's relevance in cutting-edge research.

Environmental and ADME (Absorption, Distribution, Metabolism, Excretion) profiling of 1-(3,5-Difluorophenyl)-2-(4-bromophenyl)-6-phenyl-5,6,7-trihydroindol-4-one is also a critical focus. With the pharmaceutical industry emphasizing green chemistry and sustainable synthesis, researchers are investigating eco-friendly routes to produce this compound. Searches such as "biodegradable indole derivatives" and "green synthesis of halogenated compounds" reflect this shift in priorities.

In summary, 1-(3,5-Difluorophenyl)-2-(4-bromophenyl)-6-phenyl-5,6,7-trihydroindol-4-one (CAS No. 1022477-73-1) represents a fascinating intersection of synthetic chemistry and biomedical innovation. Its structural complexity and functional versatility make it a subject of ongoing research, addressing key questions in drug design and development. As the scientific community continues to explore its applications, this compound is poised to play a significant role in the future of therapeutics.